1-(4-Bromo-3-methyl-phenyl)-5-methyl-hexan-1-ol

• Molecular Formula: C14H21BrO
• Molecular Weight: 285.22 g/mol
• IUPAC Name: 1-(4-bromo-3-methylphenyl)-5-methylhexan-1-ol
• InChI: InChI=1S/C14H21BrO/c1-10(2)5-4-6-14(16)12-7-8-13(15)11(3)9-12/h7-10,14,16H,4-6H2,1-3H3
• InChI Key: WLBWGIIKUMHBSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(CCCC(C)C)O)Br

Description

1-(4-Bromo-3-methyl-phenyl)-5-methyl-hexan-1-ol is a useful research compound. Its molecular formula is C14H21BrO and its molecular weight is 285.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-Bromo-3-methyl-phenyl)-5-methyl-hexan-1-one (3.5 g, 12.4 mmol) was dissolved in ethanol and cooled to 0° C. while stirring under nitrogen. To the flask was added sodium borohydride (469 mg, 12.4 mmol), and the reaction was kept at 0° C. for 1 h., then slowly warmed to room temperature. The reaction was monitored by HPLC. Upon complete consumption of starting material, the reaction is carefully quenched with water, the ethanol removed by rotary evaporator, and extracted with diethyl ether, washed, dried, and concentrated. The title compound (3.33 g, 11.72 mmol), is used in the next step without further purification.